Cas no 923106-59-6 (2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile)

• Product Name: 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile
• CAS No: 923106-59-6
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• MDL: MFCD08691163
• CID: 3109362
• PubChem ID: 16227446
• Update Time: 2025-06-18

2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(chloroacetyl)piperazin-1-yl]-3-methylbutanenitrile
• 2-[4-(2-Chloroacetyl)piperazin-1-yl]-3-methylbutanenitrile
• CS-0243133
• AKOS030685944
• EN300-25981
• 923106-59-6
• G38907
• 2-(4-(2-Chloroacetyl)piperazin-1-yl)-3-methylbutanenitrile
• UPCMLD0ENAT5666511:001
• Z220346776
• 980-243-5
• 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile

• MDL： MFCD08691163
• Inchi： 1S/C11H18ClN3O/c1-9(2)10(8-13)14-3-5-15(6-4-14)11(16)7-12/h9-10H,3-7H2,1-2H3
• InChI Key： CUOXUUYLMGOTPC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(=O)CCl)CC1)(C#N)C(C)C

Computed Properties

• Exact Mass: 243.1138399Da
• Monoisotopic Mass: 243.1138399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile

Professional Introduction to 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile (CAS No. 923106-59-6)

2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 923106-59-6, represents a unique structural motif that has been explored for its potential biological activities. The molecular structure of this compound incorporates a piperazine ring, a chloroacetyl group, and a nitrile functionality, which collectively contribute to its distinctive chemical properties and reactivity.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, piperazine derivatives have been extensively studied for their applications in central nervous system (CNS) disorders, antifungal agents, and antihistamines. The presence of the piperazine ring in 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile suggests that this compound may exhibit similar pharmacological effects, making it a promising candidate for further investigation.

The chloroacetyl group appended to the piperazine ring introduces additional reactivity, enabling various chemical modifications that can be exploited in drug design. Chloroacetyl groups are known to participate in amide bond formation, which is a common strategy in the synthesis of bioactive molecules. This functionality may allow for the development of novel derivatives with enhanced biological activity or improved pharmacokinetic properties.

The nitrile group at the terminal position of the molecule adds another layer of complexity, influencing both the electronic properties and potential metabolic pathways of the compound. Nitrile groups can be hydrolyzed to carboxylic acids under certain conditions, which may open up avenues for further derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These tools have been instrumental in identifying potential drug candidates by simulating interactions with biological targets. In the case of 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile, computational studies have suggested that it may interact with enzymes involved in neurotransmitter synthesis and metabolism, highlighting its potential as a therapeutic agent.

In vitro studies have begun to explore the biological activity of this compound, focusing on its effects on key enzymes and receptors relevant to neurological disorders. Preliminary results indicate that it may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases. These findings are particularly exciting given the growing demand for innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, including multi-step organic reactions and protective group strategies, have been employed to achieve the desired molecular architecture. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it allows for scalable production and further exploration of derivatives.

The compound's structural features also make it a valuable tool for mechanistic studies in organic chemistry. The interplay between the piperazine ring, chloroacetyl group, and nitrile functionality provides a rich ground for investigating reaction mechanisms and exploring new synthetic methodologies. Such studies not only contribute to fundamental chemical knowledge but also inform the design of more effective synthetic strategies in pharmaceutical research.

The potential applications of 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of this compound underscores its importance as a building block in modern chemical synthesis.

As research continues to uncover new biological activities and synthetic applications, the significance of compounds like 2-4-(2-Chloroacetyl)piperazin-1-yl-3-methylbutanenitrile is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.